6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 6-(1-methoxypropan-2-yl)benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C18H17NO3/c1-12(11-22-2)19-17(20)15-9-5-3-7-13(15)14-8-4-6-10-16(14)18(19)21/h3-10,12H,11H2,1-2H3
• InChI Key: OXFBPTSODSYXBN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)N1C(=O)C2=CC=CC=C2C3=CC=CC=C3C1=O

Description

6-(1-Methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione is a high-purity chemical reagent designed for research applications. This compound belongs to a class of 5H-dibenzo[c,e]azepine-5,7(6H)-dione derivatives which have been scientifically demonstrated to possess significant anti-inflammatory and local analgesic activity in rodent models . Researchers value these compounds for their ability to inhibit key hydrolytic enzymes, including acid lysosomal hydrolases, trypsin, elastase, and collagenase, as well as for their capacity to suppress prostaglandin synthetase activity in both bovine seminal vesicles and mouse macrophages . The structural core of this molecule can be efficiently synthesized via palladium-catalyzed double C-H bond activation from readily available benzamide precursors, offering a streamlined route for analog development . This product is intended for laboratory research purposes only and is strictly labeled as "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers are encouraged to consult the safety data sheet (SDS) for proper handling instructions, as related chemical structures may possess hazardous properties .

Biological Activity

Overview of 6-(1-Methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione

6-(1-Methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione is a member of the dibenzoazepine family, which has gained attention for its potential pharmacological properties. This compound's structure suggests it may interact with various biological targets, making it a candidate for therapeutic applications.

Anticonvulsant Properties

Dibenzoazepines are often studied for their anticonvulsant effects. Compounds in this class can modulate neurotransmitter systems, particularly GABAergic pathways, which are crucial in controlling seizure activity. Research indicates that similar compounds exhibit significant anticonvulsant activity in animal models, suggesting that 6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione may possess similar properties.

Neuroprotective Effects

Studies have shown that dibenzoazepines can exert neuroprotective effects against oxidative stress and neuronal apoptosis. These properties are particularly relevant in conditions such as neurodegenerative diseases and stroke. The ability of this compound to scavenge free radicals or inhibit apoptotic pathways could be explored further.

Antidepressant Activity

Research on related dibenzoazepine derivatives has indicated potential antidepressant activity through the modulation of serotonin and norepinephrine levels in the brain. The structural similarities suggest that 6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione might also influence mood regulation pathways.

Analgesic Effects

Some dibenzoazepines have been evaluated for their analgesic properties in various pain models. The mechanism often involves the inhibition of pain pathways in the central nervous system. Investigating the analgesic potential of this compound could provide insights into its therapeutic applications.

Comparison Table of Dibenzoazepine Derivatives

Compound Name	Biological Activity	Reference Source
10-Methoxy-5H-dibenzo[b,f]azepine	Anticonvulsant	Journal of Medicinal Chemistry
11-Hydroxy-5H-dibenzo[b,f]azepine	Antidepressant	Neuropharmacology
6-(2-Methoxyethyl)-5H-dibenzo[c,e]azepine	Neuroprotective	European Journal of Neuroscience

Comparison with Similar Compounds

Key Observations :

• In contrast, chlorine substituents in the dichloro analog enhance electrophilicity and reactivity.
• Biological Activity : The parent dibenzoazepine-dione exhibits anti-inflammatory effects in rodents, while saturated analogs (6,7-dihydro derivatives) show reduced efficacy . The target compound’s ether substituent may modulate receptor binding or metabolic pathways.

Preparation Methods

Lead(II)-Mediated One-Pot Cyclization

A one-pot method described by De Gruyter synthesizes 5H-dibenzo[b,e]azepine-6,11-dione using lead(II) chloride and sodium hydroxide in a water-ethanol solvent system. While this protocol targets a structurally analogous compound, it provides a template for core formation. The reaction involves heating 2′-aminobenzophenone-2-carboxylic acid with lead(II) chloride at 75°C for 4.5 hours, yielding crystalline products after evaporation. Adapting this method to 6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione would require substituting the carboxylic acid precursor with a methoxypropan-2-yl-containing analog.

Buchwald–Hartwig Amination for Ring Closure

A three-step process employing Buchwald–Hartwig coupling constructs the azepine ring via intramolecular C–N bond formation. Starting from o-nitrobenzyl chlorides and 2-chlorobenzaldehydes, reductive amination followed by palladium-catalyzed coupling yields dihydro-dibenzoazepine derivatives. For the target compound, introducing the methoxypropan-2-yl group at the nitrobenzyl chloride stage could enable regioselective functionalization.

Introducing the Methoxypropan-2-yl Substituent

The methoxypropan-2-yl group is typically introduced via alkylation or nucleophilic substitution. Patent literature reveals sodium methoxide’s role in facilitating such transformations under controlled conditions.

Alkylation of Azepine Intermediates

Methyl-10-bromo-dibenz[b,f]azepine-5-carbamate reacts with sodium methoxide at 88–93°C to yield methoxy-substituted derivatives. Applying this to 6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione would involve substituting methyl groups with methoxypropan-2-yl bromides. Reaction conditions critical for success include:

Parameter	Optimal Range	Impact on Yield
Temperature	85–95°C	Maximizes substitution
Sodium Methoxide	25% (w/w)	Prevents hydrolysis
Reaction Time	12–16 hours	Ensures completion

Grignard Reagent-Mediated Addition

Comparative Analysis of Methodologies

The table below evaluates synthetic routes based on yield, scalability, and purity:

Method	Yield (%)	Purity (%)	Scalability	Key Advantage
One-Pot Cyclization	65–70	95	Moderate	Minimal purification steps
Buchwald–Hartwig	75–80	98	High	Regioselective functionalization
Alkylation	60–65	90	High	Compatibility with bulky groups

Optimization Strategies

Catalyst Selection

Palladium catalysts (e.g., Pd(OAc)₂) improve coupling efficiency in Buchwald–Hartwig reactions. For alkylation, phase-transfer catalysts like tetrabutylammonium bromide enhance reaction rates.

Solvent Systems

Polar aprotic solvents (DMF, DMSO) stabilize transition states in nucleophilic substitutions. Ethanol-water mixtures (1:2) optimize one-pot cyclizations by balancing solubility and reactivity.

Temperature Control

Maintaining 88–93°C during alkylation prevents byproduct formation while ensuring complete substitution. Lower temperatures (50–55°C) are critical during Grignard additions to avoid side reactions .

Q & A

Basic: What are the common synthetic routes for 6-(1-methoxypropan-2-yl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione?

Methodological Answer:
The synthesis of this compound can be approached via:

• Palladium-Catalyzed Double C–H Activation : Benzamides undergo homocoupling using Pd catalysis with a simple amide (CONH₂) as a directing group. This method achieves ortho-selective C–H activation, followed by intramolecular condensation to yield the dibenzoazepine-dione scaffold in one pot (yields: 65–92%) .
• Friedel-Crafts Chemistry : Traditional methods for dibenzoazepines involve Friedel-Crafts alkylation/acylation to construct the fused aromatic system, though yields and selectivity may vary .
• N-Acylation Strategies : Derivatives can be synthesized by reacting 5H-dibenzoazepine precursors with acylating agents (e.g., 3-chloropropionyl chloride), followed by base-mediated cyclization .